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Compound of Interest

Compound Name: 4-Nitrochalcone
CAS No.: 2960-55-6
Cat. No.: B7766856
Get Quote
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This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Nitrochalcone, a versatile organic compound with applications in medicinal chemistry and
materials science. This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) characteristics.

Introduction

4-Nitrochalcone, systematically named (E)-3-(4-nitrophenyl)-1-phenylprop-2-en-1-one, is a
chalcone derivative characterized by a three-carbon a,3-unsaturated carbonyl system linking
two aromatic rings. The presence of the nitro group significantly influences its electronic
properties and biological activities. Accurate spectroscopic characterization is crucial for
confirming its structure and purity.

Spectroscopic Data

The following sections present the key spectroscopic data for 4-Nitrochalcone, summarized in
tabular format for clarity and ease of comparison.
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NMR spectroscopy is a powerful tool for elucidating the molecular structure of 4-

Nitrochalcone.

H NMR Spectral Data

Chemical Shift (8) ppm Multiplicity Assignment
7.40 - 8.30 m Aromatic Protons
7.82 d, J=15.6 Hz H-B

7.67 d, J=15.6 Hz H-a

Note: The exact chemical shifts can vary slightly depending on the solvent and instrument

used. The aromatic protons typically appear in the range of 6.8 to 8.2 ppm|[1].

13C NMR Spectral Data

Chemical Shift (8) ppm Assighment
190.0 C=0

148.0 C-NO2
142.0 C-B

138.0 Aromatic C
134.0 Aromatic C
130.0 Aromatic C
129.0 Aromatic C
128.0 Aromatic C
124.0 Aromatic C
122.0 C-a

Note: The provided 3C NMR data is a general representation. Specific peak assignments can

be found in various spectral databases.
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IR spectroscopy provides information about the functional groups present in 4-Nitrochalcone.

Wavenumber (cm~?) Assignment

~1685 C=0 (Ketone) stretch

~1600 C=C (Aromatic) stretch

1512 & ~1340 SNt-r:t é:itro group) asymmetric and symmetric
~980 C-H bend (trans-alkene)

The carbonyl (C=0) stretching frequency is a key characteristic band in the IR spectrum of
chalcones. The value for the C=0 stretch of the ketone in acetophenone is reported at 1681
cm~1[2].

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of 4-
Nitrochalcone.

m/z Assighment

253 [M]* (Molecular lon)
236 [M-OHJ*

105 [CeHsCO]*

77 [CeHs]*

The molecular ion peak at m/z 253 corresponds to the molecular weight of 4-Nitrochalcone
(C15H11NO3)[3][4].

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of 4-
Nitrochalcone.
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4-Nitrochalcone can be synthesized via the Claisen-Schmidt condensation reaction between
4-nitrobenzaldehyde and acetophenone in the presence of a base catalyst, such as sodium
hydroxide[1]. The reaction is typically carried out in an alcoholic solvent. The resulting product
can be purified by recrystallization.

o Sample Preparation: A small amount of purified 4-Nitrochalcone is dissolved in a deuterated
solvent (e.g., CDCIs or DMSO-ds).

 Instrumentation: *H and 3C NMR spectra are recorded on a high-resolution NMR
spectrometer (e.g., 400 MHz or higher).

o Data Acquisition: Standard pulse sequences are used to acquire the spectra. Chemical shifts
are reported in parts per million (ppm) relative to an internal standard (e.g.,
tetramethylsilane, TMS).

e Sample Preparation: The IR spectrum can be obtained using the KBr pellet method or as a
mull (e.g., Nujol)[3][5]. For the KBr method, a small amount of the sample is ground with dry
potassium bromide and pressed into a thin pellet.

e Instrumentation: An FTIR (Fourier-Transform Infrared) spectrometer is used to record the
spectrum.

o Data Acquisition: The spectrum is typically recorded in the range of 4000-400 cm™1,

o Sample Introduction: The sample can be introduced into the mass spectrometer via direct
infusion or after separation by gas chromatography (GC-MS)[3].

 lonization: Electron ionization (El) is a common method for generating the mass spectrum of
chalcones.

¢ Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio (m/z),
and a detector records their abundance.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic characterization of
4-Nitrochalcone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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